N1-(cyanomethyl)-N4-phenyl-N1-propylbenzene-1,4-dicarboxamide

• IUPAC Name: 4-N-(cyanomethyl)-1-N-phenyl-4-N-propylbenzene-1,4-dicarboxamide
• InChI: InChI=1S/C19H19N3O2/c1-2-13-22(14-12-20)19(24)16-10-8-15(9-11-16)18(23)21-17-6-4-3-5-7-17/h3-11H,2,13-14H2,1H3,(H,21,23)
• InChI Key: JXZVBVCBYCNTBW-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC#N)C(=O)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol
• CAS No.: 1444701-28-3

Description

“N1-(cyanomethyl)-N4-phenyl-N1-propylbenzene-1,4-dicarboxamide” is a complex organic compound. It contains a cyanomethyl group (-CH2CN), a phenyl group (C6H5-), and a propyl group (-CH2CH2CH3), along with a benzene ring and two carboxamide groups (-CONH2). The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The benzene ring could provide a planar, aromatic core, with the various substituents adding to the complexity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the cyanomethyl group could potentially undergo reactions with nucleophiles, and the carboxamide groups could participate in condensation reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of polar carboxamide groups could influence its solubility, while the aromatic benzene ring could influence its stability.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended for use as a drug, it could interact with biological targets in a variety of ways, potentially through interactions with the phenyl and carboxamide groups.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety measures should be taken when handling it to avoid exposure.